(3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine

• CAS No.: 61285-59-4
• Molecular Formula: C14H25N
• Molecular Weight: 207.35 g/mol
• IUPAC Name: N-cyclohexyl-5-methylhept-5-en-3-imine
• InChI: InChI=1S/C14H25N/c1-4-12(3)11-13(5-2)15-14-9-7-6-8-10-14/h4,14H,5-11H2,1-3H3
• InChI Key: JRITUWOSAPRVON-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NC1CCCCC1)CC(=CC)C

Description

(3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine is an organic compound characterized by its unique structure, which includes a cyclohexyl group attached to a heptenimine chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine typically involves the reaction of cyclohexylamine with a suitable aldehyde or ketone under specific conditions. The reaction is often carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the imine bond. The reaction conditions, including temperature and solvent, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve more advanced techniques, such as continuous flow reactors, to ensure consistent quality and high yield. These methods often incorporate rigorous purification steps, including distillation and crystallization, to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the imine group to an amine group.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the specific reaction and desired products.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce amines. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

(3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine involves its interaction with molecular targets, such as enzymes or receptors, in biological systems. The compound may exert its effects by binding to these targets and modulating their activity. The specific pathways involved depend on the context of its use and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3E)-N-Cyclohexyl-5-methylhept-5-en-3-imine include other cyclohexyl-substituted imines and related structures. Examples include:

• N-Cyclohexylbenzaldimine
• N-Cyclohexyl-2-methylpropan-2-imine

Uniqueness

What sets this compound apart is its specific structural configuration, which imparts unique chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.